N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[3-[2-(cyclopentylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C25H26F3N3O2S/c26-25(27,28)18-7-5-6-17(14-18)24(33)29-12-13-31-15-22(20-10-3-4-11-21(20)31)34-16-23(32)30-19-8-1-2-9-19/h3-7,10-11,14-15,19H,1-2,8-9,12-13,16H2,(H,29,33)(H,30,32)
• InChI Key: MNROZNJBUDUORT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C25H26F3N3O2S
• Molecular Weight: 489.6 g/mol

Description

N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C25H26F3N3O2S and its molecular weight is 489.56. The purity is usually 95%.
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Scientific Research Applications

Novel Thiourea Derivatives and Complexes

Research on thiourea derivatives of α-amino acids has led to the synthesis of novel compounds with potential applications in coordination chemistry and possibly as precursors for further pharmacological studies. The study by Schroer and Abram (2009) highlighted the synthesis of N-[(dialkylamino)(thiocarbonyl)]benzamidines and their oxorhenium(V) complexes, showing the versatility of thiourea derivatives in forming crystalline compounds and complexes with metals, hinting at their utility in developing novel chemical entities with specific biological or catalytic activities (Schroer & Abram, 2009).

Alkylating Benzamides with Cytotoxicity against Melanoma

In the realm of oncology, benzamide derivatives have been investigated for their potential as targeted drug delivery systems for melanoma therapy. Wolf et al. (2004) synthesized and tested conjugates of chlorambucil with various benzamides for their cytotoxicity against melanoma cells. These conjugates demonstrated higher toxicity against melanoma cells compared to the parent compound chlorambucil itself, indicating the promise of benzamide derivatives in enhancing the efficacy of existing chemotherapeutics (Wolf et al., 2004).

Corrosion Inhibitors for Carbon Steel

The application of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic environments was explored by Hu et al. (2016). Their study on two benzothiazole derivatives demonstrated superior stability and higher inhibition efficiencies against steel corrosion, highlighting the potential of these compounds in industrial applications to protect against corrosion in acidic conditions (Hu et al., 2016).